N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-mesityloxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C25H27N3O3/c1-16-13-17(2)23(18(3)14-16)27-25(30)24(29)26-15-21(22-9-6-12-31-22)28-11-10-19-7-4-5-8-20(19)28/h4-9,12-14,21H,10-11,15H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: XPYJDSOKGODSFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43)C
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 898433-07-3

Description

N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-mesityloxalamide, also known as FIIN-3, is a small molecule inhibitor that has gained attention in the field of cancer research due to its potential as a therapeutic agent. It specifically targets the protein kinase B-Raf, which is frequently mutated in various types of cancer.

Scientific Research Applications

Molecular Docking and Anti-Microbial Activity

N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-mesityloxalamide and similar compounds have been the focus of research due to their potential applications in the medical and pharmaceutical fields. For instance, the crystal structure and molecular docking studies of a closely related compound, 1-Ethyl-2′-(furan-2-carbonyl)-1′-(furan-2-yl)-1′,2′,5′,6′,7′,7a′-hexahydrospiro[indoline-3,3′-pyrrolizin]-2-one, have been carried out to evaluate its anti-mycobacterial, anti-microbial, and anti-cancer activities. The compound showed good activity against the proteins of Mycobacterium tuberculosis and bacterial proteins, indicating potential for the development of new antibiotics and anti-tuberculosis drugs (Nishtala & Basavoju, 2018).

Synthesis and Evaluation as Antimicrobial Agents

Another related study focused on the design, synthesis, and in vitro evaluation of tetrahydropyrimidine–isatin hybrids, including compounds with furan-2-yl groups, as potential antibacterial, antifungal, and anti-tubercular agents. These studies contribute to the exploration of new chemical entities that could serve as leads for the development of novel antimicrobial drugs (Akhaja & Raval, 2012).

Novel Synthetic Approaches and Chemical Biology

Research into this compound also encompasses novel synthetic methodologies that facilitate the creation of complex molecular architectures. For example, the visible-light-induced aerobic dearomative reaction of indole derivatives has been developed to access heterocycle fused or spirocyclo indolones, demonstrating innovative approaches to synthesizing complex molecules that could be applied in various areas of chemical research and drug discovery (Zhang et al., 2016).

Potential for Developing Antiobesity Drugs

Furthermore, the exploration of novel benzimidazoles derived from indole compounds, aimed at developing selective neuropeptide Y Y1 receptor antagonists, highlights the potential of such compounds in the development of antiobesity drugs. This research is indicative of the broad spectrum of therapeutic applications that this compound and related molecules might have, underscoring their relevance in medicinal chemistry (Zarrinmayeh et al., 1998).